Cas no 1225699-16-0 (1-2-(1,3-thiazol-4-yl)ethylpiperazine)

• Product Name: 1-2-(1,3-thiazol-4-yl)ethylpiperazine
• CAS No: 1225699-16-0
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5901492
• PubChem ID: 63830821
• Update Time: 2025-06-13

1-2-(1,3-thiazol-4-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1,3-thiazol-4-yl)ethylpiperazine
• 1-[2-(1,3-thiazol-4-yl)ethyl]piperazine
• EN300-1836944
• AKOS013143540
• 1225699-16-0

• Inchi： 1S/C9H15N3S/c1(9-7-13-8-11-9)4-12-5-2-10-3-6-12/h7-8,10H,1-6H2
• InChI Key： STTMGZOWAGDGHO-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CCN1CCNCC1

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(1,3-thiazol-4-yl)ethylpiperazine

Comprehensive Overview of 1-2-(1,3-thiazol-4-yl)ethylpiperazine (CAS No. 1225699-16-0): Properties, Applications, and Research Insights

1-2-(1,3-thiazol-4-yl)ethylpiperazine (CAS No. 1225699-16-0) is a heterocyclic compound featuring a piperazine core linked to a 1,3-thiazole moiety via an ethyl bridge. This unique structure endows it with versatile chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula and structural specificity have garnered attention for its potential in designing novel bioactive molecules, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in drug discovery highlight the growing demand for thiazole-containing compounds, owing to their broad-spectrum biological activities. 1-2-(1,3-thiazol-4-yl)ethylpiperazine aligns with this trend, as its thiazole ring contributes to enhanced binding affinity and metabolic stability. Researchers are exploring its derivatives for applications in central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial therapies. Its CAS No. 1225699-16-0 is frequently cited in patent literature, underscoring its commercial relevance.

From a synthetic chemistry perspective, the compound's piperazine-thiazole hybrid structure offers modularity for structure-activity relationship (SAR) studies. This flexibility is critical for optimizing pharmacokinetic profiles, a topic frequently searched by medicinal chemists. Computational studies, including molecular docking and QSAR modeling, have predicted its interactions with targets like G-protein-coupled receptors (GPCRs) and kinases, further driving its research appeal.

In the context of green chemistry, 1-2-(1,3-thiazol-4-yl)ethylpiperazine has been evaluated for its potential in sustainable synthesis routes. The compound's scalability and compatibility with catalytic methods align with industry demands for eco-friendly processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, addressing common queries about quality control in fine chemical production.

The compound's mechanistic versatility also extends to material science, where its electron-rich thiazole component is investigated for organic semiconductors and ligand design in coordination chemistry. These interdisciplinary applications resonate with searches for multifunctional building blocks in academic and industrial forums.

As regulatory landscapes evolve, 1-2-(1,3-thiazol-4-yl)ethylpiperazine (CAS No. 1225699-16-0) remains compliant with global chemical safety standards, ensuring its accessibility for research. Its patent status and supply chain transparency are frequently discussed in pharmaceutical forums, reflecting its balanced risk-benefit profile. Future directions may explore its role in precision medicine and combinatorial chemistry, cementing its position as a high-value intermediate.